Cas no 1805487-40-4 (4-Bromo-2-cyano-5-hydroxybenzoic acid)

• Product Name: 4-Bromo-2-cyano-5-hydroxybenzoic acid
• CAS No: 1805487-40-4
• MF: C₈H₄BrNO₃
• MW: 242.026261329651
• MDL: MFCD28735644
• CID: 4706846
• Update Time: 2025-06-08

4-Bromo-2-cyano-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-5-hydroxybenzoic acid

• MDL： MFCD28735644
• Inchi： 1S/C8H4BrNO3/c9-6-1-4(3-10)5(8(12)13)2-7(6)11/h1-2,11H,(H,12,13)
• InChI Key： XVEVWHWCDCHDRK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C(=O)O)C=C1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• Topological Polar Surface Area: 81.3

Additional information on 4-Bromo-2-cyano-5-hydroxybenzoic acid

Recent Advances in the Application of 4-Bromo-2-cyano-5-hydroxybenzoic Acid (CAS: 1805487-40-4) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-cyano-5-hydroxybenzoic acid (CAS: 1805487-40-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing provides an overview of the latest findings and advancements related to this compound, highlighting its potential as a key intermediate in the synthesis of biologically active molecules.

Recent studies have demonstrated that 4-Bromo-2-cyano-5-hydroxybenzoic acid serves as a crucial building block in the synthesis of novel kinase inhibitors. Its unique structural features, including the bromo and cyano functional groups, enable efficient modifications that enhance binding affinity and selectivity towards target proteins. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the development of a new class of tyrosine kinase inhibitors with promising anti-cancer properties.

In addition to its role in kinase inhibitor development, 4-Bromo-2-cyano-5-hydroxybenzoic acid has shown potential in the design of small-molecule probes for studying protein-protein interactions. Researchers at a leading pharmaceutical company recently utilized this compound to develop fluorescent probes that can selectively label and track specific proteins in live cells. This breakthrough, published in Nature Chemical Biology, opens new avenues for understanding cellular signaling pathways and identifying novel drug targets.

The compound's stability and solubility properties have also been investigated in recent formulation studies. A 2024 paper in Molecular Pharmaceutics detailed how modifications to the hydroxybenzoic acid moiety of 1805487-40-4 can improve its pharmacokinetic profile, making it more suitable for oral administration. These findings are particularly relevant for the development of next-generation therapeutics with improved bioavailability.

Ongoing research continues to explore the full potential of 4-Bromo-2-cyano-5-hydroxybenzoic acid in medicinal chemistry. Current projects at several academic institutions are investigating its use in fragment-based drug discovery, where its relatively small size and multiple functional groups make it an ideal starting point for building more complex drug candidates. Preliminary results suggest that derivatives of this compound may have applications in treating neurodegenerative diseases and autoimmune disorders.

In conclusion, 4-Bromo-2-cyano-5-hydroxybenzoic acid (CAS: 1805487-40-4) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its unique structural features and demonstrated utility in multiple areas of drug discovery make it a compound of significant interest to both academic researchers and industry professionals. As research progresses, we anticipate seeing more innovative applications of this molecule in the development of novel therapeutics and research tools.